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Compound of Interest

Compound Name: UP202-56

Cat. No.: B10799581 Get Quote

An extensive search for publicly available scientific literature and data regarding a compound

designated "UP202-56" has yielded no results under this specific identifier. However, the

available information strongly suggests that "UP202-56" is likely a synonym or internal code for

the well-documented chemical compound Solvent Yellow 56.

This report provides a summary of the available technical information for Solvent Yellow 56,

based on public chemical databases. It must be noted that the data found pertains to its identity

as an azo dye for industrial applications. There is no publicly available information to suggest

its use in drug development or to describe any associated biological signaling pathways or

therapeutic experimental protocols.

Chemical Identity and Structure
Solvent Yellow 56 is an organic compound classified as an azo dye.[1] Its systematic IUPAC

name is N,N-diethyl-4-phenyldiazenylaniline.[2] The compound is a member of the azobenzene

class and is characterized by a phenylazo group substituted at position 4 of N,N-diethylaniline.

[2] It typically appears as a reddish-yellow powder.[1]

Table 1: Chemical Identifiers for Solvent Yellow 56
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Identifier Value

IUPAC Name N,N-diethyl-4-phenyldiazenylaniline[2]

Synonyms

4-(Diethylamino)azobenzene, Diethyl Yellow,

C.I. Solvent Yellow 56, N,N-Diethyl-4-

(phenylazo)aniline[2]

CAS Number 2481-94-9[1]

Molecular Formula C₁₆H₁₉N₃[1][2]

Molar Mass 253.349 g/mol [1]

InChI Key SJJISKLXUJVZOA-UHFFFAOYSA-N[2]

SMILES
CCN(CC)C1=CC=C(C=C1)N=NC2=CC=CC=C2

[2]

Available Data and Applications
The primary documented use of Solvent Yellow 56 is as a dye for various materials, including

polystyrene resins, hydrocarbon solvents, oils, fats, and waxes.[1] It is also utilized in

pyrotechnics for creating yellow colored smoke.[1]

Notably, the available literature does not contain information relevant to pharmaceutical or life

sciences research, such as:

Mechanism of action in biological systems.

Involvement in cellular signaling pathways.

Quantitative biological data (e.g., IC₅₀, EC₅₀, binding affinities).

Detailed experimental protocols for biological assays.

The compound is classified as a mutagen, but further details regarding its biological effects in a

therapeutic context are not available in the public domain.[2]
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The inquiry for an in-depth technical guide on "UP202-56" for a drug development audience

cannot be fulfilled as requested. The compound is identified as Solvent Yellow 56, an industrial

dye with no available public data pertaining to its pharmacological properties, mechanism of

action, or role in biological signaling pathways. Consequently, the core requirements for

quantitative data tables, detailed experimental protocols, and signaling pathway diagrams

cannot be met. Researchers interested in this chemical scaffold would need to rely on de novo

studies to determine any potential biological activity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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